Cas no 94231-45-5 (1,3-Dioxepin,2-(2,6-dimethyl-1,5-heptadien-1-yl)-4,7-dihydro-)

1,3-Dioxepin,2-(2,6-dimethyl-1,5-heptadien-1-yl)-4,7-dihydro- structure
94231-45-5 structure
Product Name:1,3-Dioxepin,2-(2,6-dimethyl-1,5-heptadien-1-yl)-4,7-dihydro-
CAS No:94231-45-5
MF:C14H22O2
MW:222.323284626007
CID:813681
PubChem ID:11971343
Update Time:2025-04-19

1,3-Dioxepin,2-(2,6-dimethyl-1,5-heptadien-1-yl)-4,7-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxepin,2-(2,6-dimethyl-1,5-heptadien-1-yl)-4,7-dihydro-
    • 2-(2,6-dimethyl-1,5-heptadienyl)-4,7-dihydro-1,3-dioxepin
    • 2-(2,6-dimethylhepta-1,5-dienyl)-4,7-dihydro-1,3-dioxepine
    • EINECS 303-862-9
    • 94231-45-5
    • Inchi: 1S/C14H22O2/c1-12(2)7-6-8-13(3)11-14-15-9-4-5-10-16-14/h4-5,7,11,14H,6,8-10H2,1-3H3/b13-11+
    • InChI Key: BNAWNFPQBMZJHA-ACCUITESSA-N
    • SMILES: O1CC=CCOC1/C=C(\C)/CC/C=C(\C)/C

Computed Properties

  • Exact Mass: 222.16198
  • Monoisotopic Mass: 222.16198
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5
  • XLogP3: 3.6

Experimental Properties

  • Density: 0.976
  • Boiling Point: 294.2°Cat760mmHg
  • Flash Point: 139.6°C
  • Refractive Index: 1.519

1,3-Dioxepin,2-(2,6-dimethyl-1,5-heptadien-1-yl)-4,7-dihydro- Related Literature

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